Cas no 2229008-18-6 (2-(nitromethyl)pyrazine)

• Product Name: 2-(nitromethyl)pyrazine
• CAS No: 2229008-18-6
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 6212837
• PubChem ID: 152630076
• Update Time: 2025-06-15

2-(nitromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(nitromethyl)pyrazine
• EN300-1837272
• 2229008-18-6

• Inchi： 1S/C5H5N3O2/c9-8(10)4-5-3-6-1-2-7-5/h1-3H,4H2
• InChI Key： ZDIMQHHSLYEMEC-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(nitromethyl)pyrazine

Comprehensive Overview of 2-(Nitromethyl)pyrazine (CAS No. 2229008-18-6): Properties, Applications, and Industry Insights

2-(Nitromethyl)pyrazine (CAS No. 2229008-18-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitro-substituted pyrazine derivative is characterized by its molecular formula C5H5N3O2 and a distinct nitromethyl functional group, which contributes to its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound's pyrazine ring system, coupled with the nitromethyl moiety, makes it a versatile building block for medicinal chemistry. Recent studies highlight its utility in designing small-molecule inhibitors targeting specific enzymatic pathways. In agrochemical applications, derivatives of 2-(nitromethyl)pyrazine have shown promise as crop protection agents, aligning with the growing demand for sustainable agricultural solutions. The global market for such intermediates is projected to expand, driven by trends in precision farming and green chemistry initiatives.

From a synthetic perspective, CAS 2229008-18-6 exhibits interesting reactivity patterns that enable regioselective modifications. Chemists frequently employ it in N-heterocycle functionalization reactions, where its electron-deficient pyrazine core facilitates nucleophilic attacks. Advanced techniques like microwave-assisted synthesis have been applied to optimize its production, addressing industry needs for cost-effective scaling.

Analytical characterization of 2-(nitromethyl)pyrazine typically involves HPLC-MS and NMR spectroscopy, with particular focus on the nitro group vibrations in IR spectra. Stability studies indicate optimal storage conditions under inert atmospheres, reflecting standard practices for nitro-containing compounds. These properties are frequently queried in scientific databases, underscoring the compound's relevance in process chemistry optimization.

Emerging applications in material science have expanded the potential uses of this compound. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) demonstrates how nitro-functionalized heterocycles can influence material properties. This aligns with current research trends in smart materials development, particularly for sensor technologies and catalytic systems.

Regulatory aspects of CAS 2229008-18-6 comply with standard REACH guidelines, with proper handling protocols for laboratory use. The compound's structure-activity relationships continue to be investigated through computational chemistry approaches, including molecular docking studies that explore its interactions with biological targets. Such investigations respond to the pharmaceutical industry's need for rational drug design methodologies.

Supply chain dynamics for 2-(nitromethyl)pyrazine reflect broader trends in fine chemical distribution, with increasing emphasis on quality control documentation and batch-to-batch consistency. These factors are critical for researchers comparing commercial sources of this intermediate, as evidenced by frequent searches for technical specifications and certificates of analysis.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a precursor for fluorescent probes, areas gaining traction in diagnostic imaging development. The intersection of heterocyclic chemistry and functional group transformations positions 2-(nitromethyl)pyrazine as a molecule of continuing interest across multiple scientific disciplines.